Cas no 1895751-01-5 (1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine)

• Product Name: 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine
• CAS No: 1895751-01-5
• MF: C₁₅H₂₂BrN
• MW: 296.245883464813
• MDL: MFCD31653063
• CID: 4631110
• Update Time: 2025-05-22

1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine

• MDL： MFCD31653063
• Inchi： 1S/C15H22BrN/c1-11(2)10-14(17)15(8-3-9-15)12-4-6-13(16)7-5-12/h4-7,11,14H,3,8-10,17H2,1-2H3
• InChI Key： RUAZTACNZLJUNA-UHFFFAOYSA-N
• SMILES： NC(C1(C2=CC=C(Br)C=C2)CCC1)CC(C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.3±25.0 °C at 760 mmHg
• Flash Point: 166.9±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine

1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine: A Comprehensive Overview

1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine, also known by its CAS No. 1895751-01-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, which is substituted with a bromophenyl group and an aminoalkyl chain. The structure of this molecule combines the unique properties of cyclobutane with the functional groups that enhance its reactivity and potential applications.

The synthesis of 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine involves a series of well-established organic reactions. The starting material is typically 4-bromophenylcyclobutane, which undergoes further functionalization to introduce the aminoalkyl group. This process often includes nucleophilic substitution or addition reactions, depending on the specific synthetic pathway chosen. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The cyclobutane ring, being strained, offers opportunities for various ring-opening reactions, which can lead to diverse product structures. For instance, recent studies have explored the use of this compound in the synthesis of bioactive molecules, such as peptide mimetics and small molecule inhibitors. These applications are driven by the need for novel therapeutic agents in the pharmaceutical industry.

In terms of pharmacological properties, 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine has shown moderate activity in preliminary assays targeting specific enzymes and receptors. The bromine substituent on the phenyl ring contributes to both electronic and steric effects, which can influence binding affinity and selectivity. Researchers are particularly interested in its potential as an antagonist or agonist in GPCR signaling pathways, an area that continues to be explored with state-of-the-art techniques like X-ray crystallography and molecular dynamics simulations.

The structural versatility of this compound also makes it a valuable substrate for exploring chemical reactivity under various conditions. For example, recent investigations have focused on its behavior under photochemical conditions, where the cyclobutane ring undergoes [2+2] photodimerization. This reaction not only provides insights into fundamental photoreactivity but also opens avenues for material science applications, such as the development of light-responsive polymers.

From an analytical standpoint, modern spectroscopic techniques have been instrumental in characterizing this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the reliability of experimental data in both academic research and industrial settings.

In conclusion, 1-[1-(4-Bromophenyl)cyclobutyl]-3-methylbutylamine represents a versatile platform for chemical innovation. Its unique structure and reactivity make it a valuable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.